molecular formula C11H6ClFN4 B8296826 4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazine

4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazine

Cat. No.: B8296826
M. Wt: 248.64 g/mol
InChI Key: FMDTWUIMTFGLAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazine is a useful research compound. Its molecular formula is C11H6ClFN4 and its molecular weight is 248.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H6ClFN4

Molecular Weight

248.64 g/mol

IUPAC Name

4-chloro-1-(4-fluorophenyl)pyrazolo[3,4-d]pyridazine

InChI

InChI=1S/C11H6ClFN4/c12-11-9-5-15-17(10(9)6-14-16-11)8-3-1-7(13)2-4-8/h1-6H

InChI Key

FMDTWUIMTFGLAU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N2C3=CN=NC(=C3C=N2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-4-ol (1.30 g, 5.65 mmol), and POCl3 (25 mL) is warmed at 100° C. After 4 hours, the reaction mixture is cooled to room temperature and added dropwise to ice cold water, followed by periodic addition of crushed ice to control the exotherm. To the aqueous solution is added EtOAc and the mixture is neutralized with sodium bicarbonate. The organic layer is separated and the aqueous layer is extracted with EtOAc (3×50 mL). The combined organic layers are washed with saturated aqueous sodium bicarbonate (2×30 mL) and brine (2×30 mL), dried over magnesium sulfate, filtered and concentrated to afford 4-chloro-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazine, which is used without purification.
Name
1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-4-ol
Quantity
1.3 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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